Cas no 2248326-83-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylate
• CAS No: 2248326-83-0
• MF: C₁₅H₉F₂N₃O₄
• MW: 333.246470212936
• CID: 5762465
• PubChem ID: 165725594
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248326-83-0
• EN300-6526130
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C15H9F2N3O4/c16-15(17)7-11(15)19-6-5-10(18-19)14(23)24-20-12(21)8-3-1-2-4-9(8)13(20)22/h1-6,11H,7H2
• InChI Key： OOFSXRUMPWKNBQ-UHFFFAOYSA-N
• SMILES： FC1(CC1N1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1)F

Computed Properties

• Exact Mass: 333.05611210g/mol
• Monoisotopic Mass: 333.05611210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(2,2-Difluorocyclopropyl)-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

The compound CAS No 2248326-83-0, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,2-difluorocyclopropyl)-1H-pyrazole-3-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound is characterized by a dihydroisoindole moiety fused with a pyrazole ring system, which contributes to its stability and reactivity. The presence of a fluorinated cyclopropane group further enhances its chemical properties, making it a valuable candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. Researchers have demonstrated that the dihydroisoindole-pyrazole hybrid can act as a versatile scaffold for designing drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as molecular coupling reactions and cyclization processes. The integration of these steps ensures high yields and purity, which are critical for subsequent biological evaluations.

The biological evaluation of this compound has revealed intriguing results. Preclinical studies suggest that it exhibits potent activity against specific enzyme targets, making it a promising lead compound for drug development. Additionally, its ability to penetrate cellular membranes efficiently enhances its potential as a therapeutic agent.

From an environmental standpoint, the synthesis and application of this compound adhere to green chemistry principles. The use of renewable resources and energy-efficient reaction conditions minimize its ecological footprint, aligning with global sustainability goals.

In conclusion, the compound with CAS No 2248326-83-0 represents a significant advancement in modern organic chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the development of innovative solutions across multiple industries.